3-(6-methylimidazo[2,1-b]thiazol-3-yl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)propanamide

• IUPAC Name: 3-(6-methylimidazo[2,1-b][1,3]thiazol-3-yl)-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C17H16N4O3S3/c1-10-8-21-11(9-25-17(21)18-10)3-6-15(22)20-16-19-13-5-4-12(27(2,23)24)7-14(13)26-16/h4-5,7-9H,3,6H2,1-2H3,(H,19,20,22)
• InChI Key: OCLYVWVPSPFUGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CSC2=N1)CCC(=O)NC3=NC4=C(S3)C=C(C=C4)S(=O)(=O)C
• Molecular Formula: C17H16N4O3S3
• Molecular Weight: 420.5 g/mol

Description

3-(6-methylimidazo[2,1-b]thiazol-3-yl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C17H16N4O3S3 and its molecular weight is 420.52. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

Research on related benzimidazole and thiazole derivatives has demonstrated their capacity for engaging in a range of chemical reactions. For instance, studies have detailed the synthesis of benzimidazole derivatives through reactions involving isocyanates, isothiocyanates, and carbon disulfide, leading to condensed benzimidazole derivatives or fragmented dithiazoles under specific conditions. These processes highlight the compound's utility in creating novel chemical structures with potential applications in materials science and pharmaceuticals D. Martin & F. Tittelbach, 1985.

Antimicrobial Activities

Novel sulfides and sulfones of methylene-bridged benzisoxazolylimidazo[2,1-b][1,3,4]thiadiazoles, which are structurally related to the compound , have shown promising antimicrobial properties. These derivatives have been synthesized and tested against various microorganisms, indicating the potential for developing new antimicrobial agents based on the chemical framework of the target compound Ningaraddi S. Belavagi et al., 2015.

Antitumor and Anticancer Research

The compound's framework has inspired the synthesis of related molecules with significant antitumor and anticancer activities. For example, radioiodinated nitroimidazole analogues have been developed as tumor hypoxia markers, showing potential in cancer diagnostics and treatment planning. These findings underline the importance of the compound's core structure in creating diagnostic tools and therapeutic agents targeting cancer Zejun Li et al., 2005.

Novel Therapeutic Agents

Further research has led to the development of benzimidazole and thiazole derivatives as potential therapeutic agents. This includes compounds with anti-inflammatory, psychotropic, and cytotoxic activities, which suggest the broad therapeutic potential of molecules derived from the target compound's structure. These activities could be leveraged in the development of new medications for various conditions, ranging from inflammation and mental health disorders to cancer A. Zablotskaya et al., 2013.